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Compound of Interest

Compound Name: Glyphosate monoammonium
CAS No.: 40465-66-5
Cat. No.: B12279329
Get Quote
& J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
glyphosate monoammonium, a widely used herbicide. This document is intended to serve as
a core reference for researchers, scientists, and professionals in drug development, offering
detailed data and experimental context.

Chemical Structure and Properties

Glyphosate monoammonium is the ammonium salt of N-(phosphonomethyl)glycine. Its
chemical structure is fundamental to understanding its spectroscopic characteristics.

Molecular Formula: C3H11N20sP
Molecular Weight: 186.10 g/mol [1]

Chemical Structure:

© 2026 BenchChem. All rights reserved. 1/14 Tech Support


https://www.benchchem.com/product/b12279329#bc-rfq
https://www.benchchem.com/product/b12279329/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectroscopic-data-of-glyphosate-monoammonium
https://www.benchchem.com/product/b12279329/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectroscopic-data-of-glyphosate-monoammonium
https://en.wikipedia.org/wiki/EPSP_synthase
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12279329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Structure of Glyphosate Monoammonium
| ]

i Ammonium Cation |
| |

|
I
| NHa*
|
|

OH

HO

Click to download full resolution via product page

Caption: Chemical Structure of Glyphosate Monoammonium.

Spectroscopic Data

The following sections present the available nuclear magnetic resonance (NMR), infrared (IR),
and mass spectrometry (MS) data for glyphosate and its monoammonium salt. Due to the
limited availability of public data specifically for the monoammonium salt, data for the parent
glyphosate acid is also included for comparative purposes, as the spectral features are
expected to be very similar.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of glyphosate
monoammonium.

IH NMR Data
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Chemical Shift (ppm) Multiplicity Assighment
~3.12 Doublet (d) CH2-P
~3.73 Singlet (s) N-CH2-COOH

Note: Chemical shifts can vary slightly depending on the solvent and pH.

13C NMR Data

Chemical Shift (ppm) Assignment
~55 N-CH2-P

~60 N-CH2-COOH
~175 COOH

Note: These are approximate values for glyphosate and may vary for the monoammonium salt.

3P NMR Data

Chemical Shift (ppm) Multiplicity

~10.7 Singlet (decoupled)

Note: The chemical shift is relative to 85% H3POa.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in the molecule.

Key IR Absorption Bands for Glyphosate
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Wavenumber (cm~?) Intensity Assignment
3000-2500 Broad O-H and N-H stretching
C=0 stretching (carboxylic
~1730 Strong )
acid)
~1625 Medium N-H bending
1250-1150 Strong P=0 stretching
1100-1000 Strong P-O-C stretching
) O-H bending (carboxylic acid
~920 Medium

dimer)

Note: The presence of the ammonium ion may introduce additional N-H bending and stretching
vibrations.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the
molecule. For glyphosate, electrospray ionization (ESI) is a common technique.

Expected Molecular lons for Glyphosate Monoammonium

lon m/z (calculated)
[M+H]* (protonated molecule) 187.048
[M-H]~ (deprotonated molecule) 185.032

Common Fragments of Glyphosate (Negative lon Mode)
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miz Fragment lon
150 [M-H-H20]-
124 [M-H-COOH]~
79 [POs]~

63 [PO2]-

Experimental Protocols

Detailed experimental protocols are crucial for obtaining high-quality, reproducible

spectroscopic data. The following are general guidelines for the analysis of a pure standard of

glyphosate monoammonium.

NMR Sample Preparation

Solvent Selection: Deuterated water (D20) is the most common solvent for glyphosate salts
due to their high polarity.

Sample Concentration: For *H NMR, a concentration of 5-25 mg/mL is typically sufficient. For
13C and 3P NMR, higher concentrations (50-100 mg/mL) may be necessary to obtain a good
signal-to-noise ratio in a reasonable time.

Internal Standard: For chemical shift referencing, a small amount of a suitable internal
standard, such as 3-(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt (TSP), can be
added.

Sample Preparation:

[¢]

Accurately weigh the glyphosate monoammonium standard.

[¢]

Dissolve the standard in the appropriate volume of deuterated solvent in a clean, dry vial.

If an internal standard is used, add it to the solution.

[e]

o

Vortex the solution until the sample is completely dissolved.
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o Transfer the solution to a clean 5 mm NMR tube.

NMR Sample Preparation Workflow

Weigh Glyphosate
Monoammonium Standard

i

Dissolve in
Deuterated Solvent (e.g., D20)

Add Internal
Standard (optional)

Vortex to Mix

Transfer to
NMR Tube

Click to download full resolution via product page

Caption: Workflow for NMR Sample Preparation.

FTIR Sample Preparation
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The Attenuated Total Reflectance (ATR) technique is well-suited for analyzing solid samples of
glyphosate monoammonium.

e Instrument Setup: Ensure the ATR crystal is clean before analysis.

o Sample Application: Place a small amount of the powdered glyphosate monoammonium
sample directly onto the ATR crystal.

o Pressure Application: Apply consistent pressure using the instrument's pressure clamp to
ensure good contact between the sample and the crystal.

o Data Acquisition: Collect the infrared spectrum over the desired range (typically 4000-400
cm1).

e Background Collection: A background spectrum of the clean, empty ATR crystal should be
collected before analyzing the sample.
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FTIR-ATR Analysis Workflow
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Caption: Workflow for FTIR-ATR Analysis.

Mass Spectrometry Sample Preparation

For direct infusion mass spectrometry of a pure standard:

» Solvent System: A mixture of water and a miscible organic solvent like methanol or

acetonitrile is typically used. The addition of a small amount of a volatile acid (e.g., formic

acid) or base (e.g., ammonium hydroxide) can aid in ionization, depending on the desired ion

polarity.
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Sample Concentration: Prepare a dilute solution of the glyphosate monoammonium
standard in the chosen solvent system (typically in the low pg/mL to ng/mL range).

Infusion: Introduce the sample solution into the mass spectrometer's ion source via direct
infusion using a syringe pump.

lonization: Electrospray ionization (ESI) is a common and effective method for polar
molecules like glyphosate. Both positive and negative ion modes should be evaluated.

Data Acquisition: Acquire the mass spectrum in full scan mode to observe the molecular ion
and in product ion scan mode to obtain fragmentation information.
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MS Direct Infusion Workflow
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Caption: Workflow for Direct Infusion Mass Spectrometry.

Mode of Action: Inhibition of the Shikimate Pathway

Glyphosate's herbicidal activity stems from its inhibition of the enzyme 5-enolpyruvylshikimate-
3-phosphate synthase (EPSPS) in the shikimate pathway. This pathway is essential for the
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biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan) in plants and
microorganisms, but is not present in animals.

The inhibition of EPSPS by glyphosate leads to a depletion of these essential amino acids,
ultimately causing the plant's death.
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Glyphosate's Inhibition of the Shikimate Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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